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Compound of Interest

Compound Name: Fosribnicotinamide

Cat. No.: B1678756 Get Quote

Essential Guide for Laboratory Professionals on the Safe Disposal of Fosribnicotinamide

Fosribnicotinamide, scientifically known as β-Nicotinamide Mononucleotide (NMN), is a

pivotal intermediate in the biosynthesis of nicotinamide adenine dinucleotide (NAD+) and is

widely used in research. While multiple Safety Data Sheets (SDS) indicate that NMN is not

classified as a hazardous substance, responsible and compliant disposal is essential for

maintaining laboratory safety and environmental protection. This guide provides detailed

procedures for the proper disposal of Fosribnicotinamide (NMN) in both solid and aqueous

forms.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety

practices. This includes wearing appropriate Personal Protective Equipment (PPE).

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile rubber gloves.

Body Protection: A standard laboratory coat.

Ensure disposal activities are conducted in a well-ventilated area. In case of accidental contact,

follow standard first-aid measures: rinse eyes with water for at least 15 minutes, wash skin with

soap and water, and move to fresh air if inhaled[1].
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Quantitative Data for Fosribnicotinamide (NMN)
The following table summarizes key quantitative data for Fosribnicotinamide, compiled from

various safety and technical data sheets. This information is critical for safe handling and

storage.

Property Data Reference

Chemical Name
β-Nicotinamide

Mononucleotide
[2][3]

Synonyms Fosribnicotinamide, NMN [2][3]

CAS Number 1094-61-7 [2][3]

Molecular Formula C₁₁H₁₅N₂O₈P [2]

Molecular Weight 334.22 g/mol [2]

Physical Appearance White powder [2]

Melting Point 166 °C (decomposes) [3]

pH of Solution 3.0 - 4.0 (100mg/mL in water) [2]

Hazard Classification
Not a hazardous substance or

mixture
[2][4]

Storage Temperature
Long term: -25°C to -15°C.

Protect from light.
[2]

Acute Oral Toxicity

No-Observable Adverse Effect

Level (NOAEL) in rats: ≥1500

mg/kg/d

[5]

Standard Operating Protocol for Disposal
The appropriate disposal method for Fosribnicotinamide depends on its physical state and

the presence of other contaminants. Always consult your institution's Environmental Health and

Safety (EHS) office to ensure compliance with local and national regulations[2][6].
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Part 1: Disposal of Solid Fosribnicotinamide (NMN)
Waste
This protocol applies to pure, uncontaminated solid NMN powder and materials lightly

contaminated with it (e.g., weighing papers, gloves).

Objective: To safely dispose of solid NMN waste in accordance with general guidelines for non-

hazardous chemical waste.

Materials:

Sealable waste container (e.g., plastic bag or screw-cap jar)

Secondary container (e.g., cardboard box)

Labeling materials

Procedure:

Segregation: Ensure solid NMN waste is not mixed with hazardous waste streams.

Containment: Place the solid NMN powder or lightly contaminated labware into a primary,

sealable container.

Labeling: Clearly label the primary container with "Fosribnicotinamide (NMN) Waste (Non-

Hazardous)".

Secondary Packaging: Place the sealed primary container into a sturdy secondary container,

such as a cardboard box[7]. Label the outer container as "Non-Hazardous Laboratory

Waste"[8].

Final Disposal: Laboratory personnel should transport the securely packaged box directly to

the designated municipal waste dumpster[7][8]. Do not place it in common laboratory trash

cans that are handled by custodial staff[7][9].

Documentation: Record the disposal in the laboratory's chemical waste log, if required by

institutional policy.
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Part 2: Disposal of Aqueous Fosribnicotinamide (NMN)
Solutions
This protocol applies to aqueous solutions containing only Fosribnicotinamide (NMN) and

water, with no other hazardous chemical contaminants.

Objective: To safely dispose of non-hazardous aqueous NMN solutions via the sanitary sewer

system.

Materials:

Access to a laboratory sink with running cold water.

Procedure:

Contamination Check: Verify that the aqueous solution does not contain any other chemicals

that are prohibited from drain disposal. Consult your institution's list of prohibited substances

or contact the EHS office.

Dilution: Turn on the cold water tap to create a strong, continuous flow[7].

Pouring: Slowly pour the NMN solution down the drain, minimizing splashing[10].

Flushing: Continue to flush the drain with a large volume of cold water for at least one minute

after pouring the solution to ensure it is thoroughly diluted within the sewer system[7].

Container Rinsing: Rinse the empty container that held the NMN solution with water. The

rinsed container can typically be disposed of as regular trash or recycled, after defacing the

original label[7].

Cleanup: Clean the sink area to remove any residual splashes.

Documentation: Log the disposal event as required by your laboratory's standard operating

procedures.

Visual Guidance: Workflows and Pathways
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To further clarify the procedures and the scientific context of Fosribnicotinamide, the following

diagrams have been generated.

Figure 1: Decision Workflow for Fosribnicotinamide Disposal
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Figure 1: Decision Workflow for Fosribnicotinamide Disposal
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Figure 2: Role of NMN in the NAD+ Salvage Pathway
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Figure 2: Role of NMN in the NAD+ Salvage Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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